Cas no 2248302-12-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-cyclopropyloxolan-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-cyclopropyloxolan-2-yl)acetate
• CAS No: 2248302-12-5
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5846871
• PubChem ID: 165859948
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-cyclopropyloxolan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6525920
• 2248302-12-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-cyclopropyloxolan-2-yl)acetate

• Inchi： 1S/C17H17NO5/c19-15(9-11-7-8-14(22-11)10-5-6-10)23-18-16(20)12-3-1-2-4-13(12)17(18)21/h1-4,10-11,14H,5-9H2
• InChI Key： KGYFWYLFJITKOY-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCC1C1CC1

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-cyclopropyloxolan-2-yl)acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-cyclopropyloxolan-2-yl)acetate (CAS No. 2248302-12-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-cyclopropyloxolan-2-yl)acetate (CAS No. 2248302-12-5) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the isoindole-1,3-dione core and the cyclopropyloxolane moiety, which are of significant interest in pharmaceutical and materials science research. This compound is often explored for its potential applications in drug development, particularly as a bioactive intermediate or pro-drug due to its ester linkage.

In recent years, the demand for high-purity synthetic intermediates like 2248302-12-5 has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers are particularly intrigued by its cyclopropyl group, which can enhance metabolic stability and bioavailability—a hot topic in medicinal chemistry. The compound's isoindole-1,3-dione segment also aligns with trends in heterocyclic chemistry, a field gaining traction for designing novel enzyme inhibitors.

From a synthetic perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-cyclopropyloxolan-2-yl)acetate exemplifies modern green chemistry principles. Its structure allows for efficient catalytic transformations, reducing waste in multi-step syntheses—a priority for industries focusing on sustainability. Analytical techniques such as HPLC-MS and NMR are critical for characterizing this compound, addressing the growing need for quality control in fine chemical production.

The versatility of CAS 2248302-12-5 extends to material science, where its rigid bicyclic system could contribute to polymeric materials with tailored thermal properties. This aligns with searches for high-performance polymers in electronics and coatings. Additionally, its ester functionality makes it a candidate for prodrug design, a trending area in precision medicine forums.

Safety and handling of 2248302-12-5 adhere to standard laboratory protocols, with no significant regulatory restrictions reported. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for researchers. As interest grows in structure-activity relationships (SAR), this compound's molecular architecture offers a valuable case study for computational chemistry models.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-cyclopropyloxolan-2-yl)acetate represents a compelling intersection of pharmacology, synthetic chemistry, and materials science. Its CAS 2248302-12-5 identifier ensures traceability in global chemical databases, supporting collaborative research across disciplines. Future studies may explore its bioconjugation potential or crystallographic properties, addressing frequent queries in chemical innovation communities.